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Compound of Interest

Compound Name: Hpk1-IN-45

Cat. No.: B12364026 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of the research chemical Hpk1-IN-45. The following procedures are based on the safety data

sheet for the structurally similar compound, HPK1-IN-14, and are intended to provide a robust

framework for safe laboratory operations. Researchers, scientists, and drug development

professionals should use this guide in conjunction with their institution's established safety

protocols.

Hazard Identification and Classification
Hpk1-IN-45 is a potent small molecule inhibitor. While a specific Safety Data Sheet (SDS) for

Hpk1-IN-45 is not publicly available, data for the closely related compound HPK1-IN-14

indicates the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

It is crucial to handle this compound with care to avoid ingestion and release into the

environment.
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To ensure personal safety and prevent exposure, the following personal protective equipment

must be worn when handling Hpk1-IN-45.

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.[1]

Protects eyes from splashes or

aerosolized powder.

Hand Protection
Protective gloves (e.g., nitrile).

[1]

Prevents skin contact and

absorption.

Skin & Body Protection
Impervious clothing, such as a

lab coat.[1]

Provides a barrier against

accidental spills.

Respiratory Protection Suitable respirator.[1]

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Hpk1-IN-45 and ensuring

a safe laboratory environment.

Handling:

Avoid inhalation of dust and aerosols.[1]

Prevent contact with eyes and skin.[1]

Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:

Keep the container tightly sealed.[1]
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Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Storage Condition Temperature

Powder -20°C[1]

In Solvent -80°C[1]

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Eye Contact

Remove any contact lenses, locate an eye-wash

station, and immediately flush eyes with large

amounts of water. Separate eyelids with fingers

to ensure adequate flushing. Promptly call a

physician.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Inhalation

Immediately relocate self or casualty to fresh air.

If breathing is difficult, provide respiratory

support.

Disposal Plan
Proper disposal of Hpk1-IN-45 and its containers is imperative to prevent environmental

contamination.

Dispose of contents and container to an approved waste disposal plant.[1]
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Avoid release to the environment.[1]

Collect any spillage.[1]

Consult your institution's environmental health and safety (EHS) office for specific disposal

protocols for chemical waste.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the general steps for preparing a stock solution of Hpk1-IN-45. All steps

should be performed in a chemical fume hood while wearing the appropriate PPE.

Pre-weighing Preparation:

Ensure the analytical balance is clean and calibrated.

Place a clean, dry weigh boat on the balance and tare.

Weighing the Compound:

Carefully transfer the desired amount of Hpk1-IN-45 powder to the weigh boat.

Record the exact weight.

Solubilization:

Transfer the weighed powder to an appropriate sterile, conical tube or vial.

Add the required volume of a suitable solvent (e.g., DMSO) to achieve the desired stock

concentration.

Vortex or sonicate briefly until the compound is fully dissolved.

Storage:

Label the tube or vial clearly with the compound name, concentration, date, and your

initials.
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Store the stock solution at -80°C for long-term storage.[1]

Hpk1 Signaling Pathway
Hpk1 (Hematopoietic Progenitor Kinase 1) is a negative regulator of T-cell receptor (TCR)

signaling.[2] Upon TCR engagement, Hpk1 is activated and subsequently phosphorylates

downstream targets, such as SLP-76, leading to the attenuation of T-cell activation.[2] Hpk1

inhibitors, like Hpk1-IN-45, block this kinase activity, thereby promoting a more robust anti-

tumor immune response.[3]
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Caption: Hpk1 signaling pathway and the inhibitory action of Hpk1-IN-45.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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